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Compound of Interest

Compound Name:
N-(6-amino-2-pyridinyl)-2,2-

dimethylpropanamide

Cat. No.: B111670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(6-amino-2-pyridinyl)-2,2-dimethylpropanamide, also known by its synonym N-(6-

aminopyridin-2-yl)pivalamide, is a chemical compound with potential applications in

pharmaceutical research and development. This technical guide provides a summary of its

known chemical properties. However, it is important to note that publicly available information

regarding its synthesis, detailed experimental data, and biological activity is limited at the time

of this report.

Core Chemical Properties
The fundamental chemical properties of N-(6-amino-2-pyridinyl)-2,2-dimethylpropanamide
are summarized in the table below. This information is primarily derived from chemical supplier

databases.
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Property Value Source

CAS Number 132784-74-8 [1]

Molecular Formula C₁₀H₁₅N₃O [2]

Molecular Weight 193.25 g/mol [2]

IUPAC Name
N-(6-aminopyridin-2-yl)-2,2-

dimethylpropanamide
N/A

Synonyms
N-(6-aminopyridin-2-

yl)pivalamide
N/A

Physical State Solid (at room temperature) [1]

Synthesis and Experimental Data
A thorough review of scientific literature and patent databases did not yield specific, detailed

experimental protocols for the synthesis, purification, and analysis of N-(6-amino-2-
pyridinyl)-2,2-dimethylpropanamide. While general methods for the acylation of

aminopyridines are well-established in organic chemistry, a validated and published procedure

for this specific molecule could not be located.

Similarly, quantitative experimental data such as melting point, boiling point, solubility in various

solvents, and pKa values are not readily available in the public domain. Spectroscopic data,

including ¹H NMR, ¹³C NMR, IR, and mass spectrometry, which are crucial for the structural

elucidation and purity assessment of the compound, have not been published in peer-reviewed

journals.

Biological Activity and Signaling Pathways
As of the date of this report, there is no publicly available information regarding the biological

activity of N-(6-amino-2-pyridinyl)-2,2-dimethylpropanamide. No studies detailing its

pharmacological effects, potential therapeutic targets, or associated signaling pathways have

been found in the scientific literature. Therefore, its profile as a potential agent for drug

development remains uncharacterized.
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Experimental Workflow: A Proposed General
Approach
In the absence of a specific published protocol, a logical experimental workflow for the

synthesis and characterization of N-(6-amino-2-pyridinyl)-2,2-dimethylpropanamide can be

proposed based on standard organic chemistry principles. This serves as a hypothetical guide

for researchers interested in investigating this compound.

Proposed Experimental Workflow

Synthesis Purification Characterization Biological Evaluation

Starting Materials:
2,6-Diaminopyridine

Pivaloyl Chloride

Acylation Reaction
(e.g., in pyridine or with a non-nucleophilic base)

Aqueous Work-up
& Extraction

Column Chromatography
or Recrystallization

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(e.g., ESI-MS) IR Spectroscopy Purity Analysis

(e.g., HPLC)
Biological Screening

(Target-based or Phenotypic)
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Caption: A logical workflow for the synthesis and evaluation of the target compound.

Conclusion
N-(6-amino-2-pyridinyl)-2,2-dimethylpropanamide is a chemical entity with defined basic

properties but lacks a detailed public profile regarding its synthesis, experimental

characteristics, and biological function. This guide highlights the current knowledge gap and

provides a foundational framework for researchers who may wish to undertake a

comprehensive investigation of this compound. Further experimental work is required to

elucidate its chemical and biological properties fully.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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